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Compound of Interest
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Cat. No.: B1663224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML150, also identified as MW-150 or MW01-18-150SRM, is a potent and selective, central

nervous system (CNS) penetrant, and orally active inhibitor of p38α mitogen-activated protein

kinase (MAPK).[1][2] The p38α MAPK signaling pathway is a critical regulator of cellular

responses to inflammatory cytokines and stress. Inhibition of this pathway has significant

therapeutic potential in a variety of diseases, including neuroinflammatory and

neurodegenerative disorders. Accurate and consistent preparation of ML150 stock solutions is

paramount for obtaining reliable and reproducible results in both in vitro and in vivo

experimental settings.

These application notes provide a detailed protocol for the preparation, storage, and handling

of ML150 stock solutions to ensure their stability and efficacy for research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for ML150 (MW-150) and its common

salt forms.
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Property Value Reference

Compound Name
ML150 (MW-150, MW01-18-

150SRM)
[1][2]

Molecular Formula C₂₄H₂₃N₅ [2]

Molecular Weight 381.47 g/mol [2]

Target
p38α Mitogen-Activated

Protein Kinase (MAPK)
[1][2]

Inhibitory Constant (Ki) 101 nM [1][2]

IC₅₀ (MK2) 332 nM [1]

IC₅₀ (IL-1β production) 936 nM [1]

Solubility in DMSO
40 mg/mL (approx. 104.86

mM)
[1]

Storage (Powder) -20°C for up to 3 years [2]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Experimental Protocols
Materials and Equipment

ML150 (MW-150) powder (or its hydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)
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Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Calculate Mass of ML150

Weigh ML150 Powder

Add Sterile DMSO

Vortex Thoroughly

Ultrasonicate (Optional)

Visually Inspect for Clarity

Aliquot into Tubes

Label Aliquots

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing ML150 stock solution.
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Step-by-Step Protocol for a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ML150 (MW: 381.47 g/mol

) in DMSO. Adjust calculations accordingly for different concentrations or salt forms.

Calculation:

To prepare a 10 mM (0.01 mol/L) stock solution, you will need to dissolve 3.8147 mg of

ML150 in 1 mL of DMSO.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass (mg) = 0.01 mol/L * 0.001 L * 381.47 g/mol * 1000 = 3.8147 mg.

It is recommended to prepare a larger volume (e.g., 5-10 mg) to minimize weighing errors.

For example, to prepare a stock solution from 5 mg of ML150:

Volume of DMSO (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / Molarity (mol/L) * 1000

Volume of DMSO (mL) = (5 mg / 381.47 g/mol ) / 0.01 mol/L * 1000 = 1.31 mL.

Weighing:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of ML150 powder (e.g., 5 mg) directly into the tube.

Dissolution:

Add the calculated volume of sterile DMSO (e.g., 1.31 mL) to the microcentrifuge tube

containing the ML150 powder.

Secure the cap and vortex the tube vigorously for 1-2 minutes until the powder is

completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates.
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If dissolution is slow, brief sonication in an ultrasonic water bath can be used to facilitate

the process.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name (ML150), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Preparation of Working Solutions
For cell-based assays, the DMSO concentration in the final culture medium should typically

be kept below 0.1% to avoid solvent-induced cytotoxicity.

To prepare a working solution, thaw a single aliquot of the 10 mM stock solution at room

temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

desired final concentration. For example, to achieve a 10 µM final concentration from a 10

mM stock, you can perform a 1:1000 dilution.

Mechanism of Action: Inhibition of the p38α MAPK
Signaling Pathway
ML150 is a selective inhibitor of p38α MAPK.[1][2] In response to cellular stress and

inflammatory cytokines (e.g., TNF-α, IL-1β), upstream kinases activate p38α MAPK through

phosphorylation. Activated p38α then phosphorylates downstream substrates, including MAPK-

activated protein kinase 2 (MK2).[1] This phosphorylation cascade ultimately leads to the

activation of transcription factors that upregulate the production of pro-inflammatory cytokines,

creating a positive feedback loop that can drive inflammation.
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ML150 exerts its anti-inflammatory effects by binding to p38α and preventing the

phosphorylation of MK2, thereby inhibiting the downstream production of cytokines like IL-1β.

[1]
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Inhibition of the p38α MAPK pathway by ML150.

Disclaimer
This protocol is intended for research use only by qualified personnel. It is essential to consult

the relevant Safety Data Sheet (SDS) for ML150 before handling and to use appropriate
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personal protective equipment. The stability and solubility of the compound may vary

depending on the specific batch and purity. It is recommended to perform a small-scale

solubility test before preparing a large batch of stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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